[(3-Methylthiophen-2-yl)methyl](propan-2-yl)amine hydrochloride

• IUPAC Name: N-[(3-methylthiophen-2-yl)methyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C9H15NS.ClH/c1-7(2)10-6-9-8(3)4-5-11-9;/h4-5,7,10H,6H2,1-3H3;1H
• InChI Key: DMRSWLPJDNKZGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CNC(C)C.Cl
• Molecular Formula: C9H16ClNS
• Molecular Weight: 205.75 g/mol
• CAS No.: 1240566-41-9

Description

[(3-Methylthiophen-2-yl)methyl](propan-2-yl)amine hydrochloride, also known as MTMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MTMP is a derivative of amphetamine and has been found to exhibit stimulant properties. In

Mechanism of Action

[(3-Methylthiophen-2-yl)methyl](propan-2-yl)amine hydrochloride acts as a stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the brain. This leads to increased alertness, concentration, and energy.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. These include increased heart rate and blood pressure, decreased appetite, and increased wakefulness. This compound has also been found to increase the release of growth hormone and prolactin.

Advantages and Limitations for Lab Experiments

[(3-Methylthiophen-2-yl)methyl](propan-2-yl)amine hydrochloride has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has a well-established mechanism of action. However, this compound also has a number of limitations. It can be difficult to control the dose and purity of the compound, and it can also be toxic at high doses.

Future Directions

There are a number of potential future directions for research on [(3-Methylthiophen-2-yl)methyl](propan-2-yl)amine hydrochloride. One area of interest is the development of new derivatives of this compound that may have improved therapeutic properties. Another area of interest is the study of the long-term effects of this compound use, particularly in the treatment of ADHD. Finally, there is potential for the use of this compound in the treatment of other neurological and psychiatric disorders.

Synthesis Methods

[(3-Methylthiophen-2-yl)methyl](propan-2-yl)amine hydrochloride can be synthesized using a multi-step process. The first step involves the reaction of 3-methylthiophene with formaldehyde to form 3-(hydroxymethyl)thiophene. This intermediate is then reacted with isopropylamine to form [(3-methylthiophen-2-yl)methyl](propan-2-yl)amine. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of this compound.

Scientific Research Applications

[(3-Methylthiophen-2-yl)methyl](propan-2-yl)amine hydrochloride has been studied for its potential therapeutic applications, including its use as a central nervous system stimulant and as a treatment for attention deficit hyperactivity disorder (ADHD). Studies have also explored the use of this compound in the treatment of obesity, narcolepsy, and depression.